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Compound of Interest

Compound Name:
4-Benzylthiomorpholine 1,1-

Dioxide

Cat. No.: B1267384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 4-Benzylthiomorpholine
1,1-Dioxide. The toxicological properties of this chemical have not been fully investigated. All

handling and experimental procedures should be conducted with appropriate caution and in

accordance with laboratory safety protocols.

Chemical and Physical Properties
4-Benzylthiomorpholine 1,1-Dioxide is a heterocyclic compound. The following table

summarizes its key physical and chemical properties based on available data.
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Property Value Reference

CAS Number 26475-66-1 [1][2]

Molecular Formula C₁₁H₁₅NO₂S [1][2]

Molecular Weight 225.31 g/mol [2]

IUPAC Name
4-benzyl-1λ⁶-thiomorpholine-

1,1-dione
[2]

Synonyms

4-

(Phenylmethyl)thiomorpholine

1,1-dioxide

ChemScene

Physical State
Solid, White to Almost white

powder to crystal
TCI

Purity >98.0% (GC) TCI

Solubility Soluble in Acetone TCI

Safety and Toxicological Data
Comprehensive toxicological data for 4-Benzylthiomorpholine 1,1-Dioxide is limited. Safety

Data Sheets (SDS) from various suppliers indicate that the toxicological properties have not

been fully investigated.[1] The available GHS hazard classifications are provided below.

Hazard Class GHS Code Description

Acute toxicity, Oral H302 Harmful if swallowed

Skin corrosion/irritation H315 Causes skin irritation

Serious eye damage/eye

irritation
H319 Causes serious eye irritation

Specific target organ toxicity,

single exposure
H335 May cause respiratory irritation

Source: ChemScene
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Handling Precautions:

Due to the lack of extensive safety data, the following general precautions are recommended:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Experimental Protocols
Detailed experimental protocols involving 4-Benzylthiomorpholine 1,1-Dioxide are not readily

available in the public domain. One supplier notes its potential use in toxicological studies of

sulfur-containing compounds, but does not provide specific methodologies.

Logical Workflow for Chemical Safety Assessment
Given the limited toxicological information for 4-Benzylthiomorpholine 1,1-Dioxide, a

structured approach to assess its safety is necessary for any research or development

application. The following diagram illustrates a general workflow for such an assessment.
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Phase 1: Preliminary Assessment

Phase 2: In Vitro Toxicity Screening

Phase 3: In Vivo Studies (if necessary)

Phase 4: Risk Assessment & Management
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Caption: General workflow for assessing the safety of a chemical with limited toxicological data.
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Signaling Pathways
There is no information available in the reviewed literature regarding the interaction of 4-
Benzylthiomorpholine 1,1-Dioxide with any biological signaling pathways.

Conclusion
4-Benzylthiomorpholine 1,1-Dioxide is a commercially available compound with well-defined

chemical and physical properties. However, there is a significant lack of comprehensive

toxicological data. The available information suggests that it should be handled with care,

assuming it to be harmful if swallowed and an irritant to the skin, eyes, and respiratory system.

Any research or development involving this compound should be preceded by a thorough

safety assessment, potentially following the general workflow outlined above. Further

investigation into its biological activity and toxicological profile is warranted to enable its safe

and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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